Cas no 574-42-5 ((Bis(diphenylmethyl)ether))

(Bis(diphenylmethyl)ether) structure
(Bis(diphenylmethyl)ether) structure
Product Name:(Bis(diphenylmethyl)ether)
CAS No:574-42-5
MF:C26H22O
MW:350.452287197113
CID:369162
PubChem ID:329750483
Update Time:2025-04-19

(Bis(diphenylmethyl)ether) Chemical and Physical Properties

Names and Identifiers

    • Modafinil ether
    • Modafinil Related Compound D
    • (Bis(diphenylmethyl)ether)
    • [benzhydryloxy(phenyl)methyl]benzene
    • Benzene, 1,1',1'',1'''- (oxydimethylidyne) tetrakis-
    • Benzhydrol ether
    • Benzhydryl ether
    • Benzohydrol ether
    • Dibenzhydryl ether
    • Dibenzohydryl ether
    • Diphenylmethyl ether
    • Bis(diphenylmethyl) ether
    • Benzhydryl oxide
    • Bis(benzhydryl) ether
    • NSC 2438
    • (Oxybis(methanetriyl))tetrabenzene
    • Benzene, 1,1',1'',1'''-(oxydimethylidyne)tetrakis-
    • Ether, bis(diphenylmethyl)
    • 1,1,1',1'-Tetraphenyldimethyl ether
    • 13T730HO9L
    • [(Benzhydryloxy)(phenyl)methyl]benzene
    • SCHE
    • NSC2438
    • BENZOHYDROL DIPHENYLMETHYL ETHER [MI]
    • 1,1',1'',1'''-(Oxydimethylidyne)Tetrakis Benzene
    • 574-42-5
    • MFCD00030056
    • Q27251543
    • ((BENZHYDRYLOXY)(PHENYL)METHYL)BENZENE
    • AT11044
    • [(Benzhydryloxy)(phenyl)methyl]benzene #
    • Benzene,1',1'',1'''-(oxydimethylidyne)tetrakis-
    • AI3-15103
    • (1,1,3,3-Tetraphenyl)methyl ether
    • FT-0723053
    • DIMENHYDRINATE IMPURITY K [EP IMPURITY]
    • DTXSID80205990
    • UNII-13T730HO9L
    • NSC-2438
    • DIMENHYDRINATE IMPURITY K
    • SCHEMBL127629
    • 1,1,1,1-(Oxydimethylidyne)TetrakisBenzene
    • AKOS024428867
    • [Oxybis(methanetriyl)]tetrabenzene (Bis(diphenylmethyl) Ether)
    • 1,1',1'-Tetraphenyldimethyl ether
    • MDL: MFCD00030056
    • Inchi: 1S/C26H22O/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22)27-26(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20,25-26H
    • InChI Key: PVQATPQSBYNMGE-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)C1C=CC=CC=1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 350.16700
  • Monoisotopic Mass: 350.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.5
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.105±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 181-183 ºC (methanol )
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.616
  • Solubility: Insuluble (4.2E-4 g/L) (25 ºC),
  • PSA: 9.23000
  • LogP: 6.58220
  • Vapor Pressure: Not available

(Bis(diphenylmethyl)ether) Pricemore >>

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